Cas no 1333731-67-1 (N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide)

• Product Name: N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide
• CAS No: 1333731-67-1
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5843258
• PubChem ID: 53616265
• Update Time: 2025-06-11

N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide
• AKOS034684649
• Z908248178
• 1333731-67-1
• EN300-26679858
• N-(cyanomethyl)-N-ethyl-4-oxo-4-thiophen-2-ylbutanamide

• Inchi： 1S/C12H14N2O2S/c1-2-14(8-7-13)12(16)6-5-10(15)11-4-3-9-17-11/h3-4,9H,2,5-6,8H2,1H3
• InChI Key： HAGDNDGQQCEFQY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(N(CC#N)CC)=O)=O

Computed Properties

• Exact Mass: 250.078
• Monoisotopic Mass: 250.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2
• XLogP3: 1.1

Additional information on N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide

Comprehensive Overview of N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide (CAS No. 1333731-67-1)

N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide, with the CAS number 1333731-67-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyanomethyl moiety, an ethyl group, and a thiophene ring, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its structural versatility.

The compound's molecular structure is characterized by a butanamide backbone with a 4-oxo group and a thiophen-2-yl substituent, making it a valuable scaffold for drug discovery. Its cyanomethyl group enhances its utility in nucleophilic reactions, while the ethyl group provides steric and electronic modulation. These features align with current trends in fragment-based drug design and click chemistry, which are hot topics in medicinal chemistry. Users searching for "thiophene derivatives in drug development" or "CAS 1333731-67-1 applications" will find this compound highly relevant.

In the context of green chemistry, N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide has been explored for its potential in sustainable synthesis routes. The integration of thiophene rings into organic frameworks is a growing area of interest due to their electron-rich nature and biocompatibility. This aligns with searches for "eco-friendly heterocyclic compounds" or "sustainable amide synthesis," reflecting the compound's relevance to modern environmental concerns.

From a spectroscopic perspective, this compound exhibits distinct NMR and IR signatures, which are critical for quality control in industrial and academic settings. Researchers often query "characterization of thiophene-containing amides" or "CAS 1333731-67-1 spectroscopic data," highlighting the need for detailed analytical profiles. Its stability under various pH conditions also makes it a candidate for formulation studies, another trending topic in pharmaceutical sciences.

The synthetic pathways to produce N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide often involve amide coupling and oxidation reactions, which are widely discussed in organic chemistry forums. Queries like "optimizing cyanomethyl amide synthesis" or "thiophene ketone derivatives" underscore the technical interest in its preparation. Recent advancements in catalytic methods have further streamlined its production, addressing cost-efficiency—a key concern for industrial users.

In summary, CAS 1333731-67-1 represents a multifaceted compound with applications spanning drug discovery, material science, and green chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing molecular diversity and sustainability. For those investigating "bioactive thiophene analogs" or "specialty amides," this compound offers a compelling case study.